Cas no 895572-60-8 (5-methyl-3-(3-piperidyl)-1,2,4-oxadiazole;hydrochloride)

• Product Name: 5-methyl-3-(3-piperidyl)-1,2,4-oxadiazole;hydrochloride
• CAS No: 895572-60-8
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• MDL: MFCD16817502
• CID: 1068829
• PubChem ID: 50988177
• Update Time: 2025-09-18

5-methyl-3-(3-piperidyl)-1,2,4-oxadiazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(piperidin-3-yl)-1,2,4-oxadiazole hydrochloride
• 3-(5-Methyl-[1,2,4]oxadiazol-3-yl)-piperidine hydrochloride
• 5-methyl-3-(3-piperidyl)-1,2,4-oxadiazole;hydrochloride
• 895572-60-8
• AKOS022185446
• 3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
• 5-methyl-3-piperidin-3-yl-1,2,4-oxadiazole;hydrochloride
• SCHEMBL4521825
• MFCD16817502
• 5-Methyl-3-(piperidin-3-yl)-1,2,4-oxadiazolehydrochloride
• EN300-66590
• AS-70448
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidine HCl
• -3(5-Methyl-1,2,4-Oxadiazol-3-Yl)Piperidine Hydrochloride
• Z1259339077
• CS-0257229
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride, AldrichCPR
• VKB57260

• MDL： MFCD16817502
• Inchi： 1S/C8H13N3O.ClH/c1-6-10-8(11-12-6)7-3-2-4-9-5-7;/h7,9H,2-5H2,1H3;1H
• InChI Key： XZTRLUGKPUKFSB-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NC(C2CNCCC2)=N1

Computed Properties

• Exact Mass: 203.0825398g/mol
• Monoisotopic Mass: 203.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines